Cas no 2038-91-7 (3-bromo-9H-fluorene)

• Product Name: 3-bromo-9H-fluorene
• CAS No: 2038-91-7
• MF: C₁₃H₉Br
• MW: 245.114562749863
• CID: 2123012
• PubChem ID: 11959045
• Update Time: 2025-11-01

3-bromo-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-9H-fluorene
• EN300-697623
• Z299596164
• 994-109-9
• AC-3259
• CAA03891
• AKOS000202590
• 3,6-bromofluorene
• 2038-91-7
• DA-08437
• CS-0258317
• SCHEMBL1806266
• 9H-Fluorene, 3-bromo-

• Inchi： 1S/C13H9Br/c14-11-6-5-10-7-9-3-1-2-4-12(9)13(10)8-11/h1-6,8H,7H2
• InChI Key： NJJDBOFDNCZGSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1C=CC=CC=1C2

Computed Properties

• Exact Mass: 243.98876Da
• Monoisotopic Mass: 243.98876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 3-bromo-9H-fluorene

Comprehensive Guide to 3-Bromo-9H-fluorene (CAS No. 2038-91-7): Properties, Applications, and Industry Insights

3-Bromo-9H-fluorene (CAS No. 2038-91-7) is a halogenated derivative of fluorene, a polycyclic aromatic hydrocarbon with significant relevance in organic synthesis and material science. This compound, characterized by its bromine substitution at the 3-position, serves as a versatile building block for pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure (C₁₃H₉Br) and high purity grades make it indispensable in research and industrial applications.

The growing demand for fluorene derivatives in OLED technology and organic semiconductors has positioned 3-bromo-9H-fluorene as a critical intermediate. Recent studies highlight its role in synthesizing light-emitting materials, where its electron-withdrawing properties enhance device efficiency. Researchers also explore its potential in photocatalysis and supramolecular chemistry, aligning with trends in sustainable energy and nanotechnology.

From a synthetic perspective, CAS 2038-91-7 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex aromatic systems. Its bromine atom acts as a reactive site for further functionalization, enabling the creation of tailored molecules for drug discovery or polymeric materials. This adaptability answers frequent search queries like "how to modify fluorene derivatives" or "bromofluorene applications in organic electronics."

Quality control of 3-bromo-9H-fluorene is paramount, with HPLC and GC-MS being standard analytical techniques. Suppliers emphasize ≥98% purity to meet pharmaceutical and electronic-grade standards. Environmental and safety considerations are also trending topics, prompting innovations in green synthesis methods to reduce hazardous byproducts—addressing search terms like "eco-friendly bromofluorene production."

In the pharmaceutical sector, 3-bromo-9H-fluorene derivatives are investigated for their biological activity, including antimicrobial and anti-inflammatory properties. Patent analyses reveal its use in small-molecule inhibitors, resonating with searches for "fluorene-based drug candidates." Meanwhile, material scientists leverage its thermal stability (decomposition point: ~250°C) for high-performance polymers.

Storage recommendations for CAS 2038-91-7 include airtight containers under inert gas to prevent oxidation—a detail often queried as "bromofluorene storage conditions." Market reports indicate rising demand in Asia-Pacific regions, driven by electronics manufacturing hubs. Regulatory compliance (e.g., REACH, FDA) further ensures its safe commercialization.

Future prospects for 3-bromo-9H-fluorene hinge on advancements in flexible electronics and biodegradable materials. As industries prioritize sustainability, its role in renewable energy devices (e.g., perovskite solar cells) is under active exploration. This aligns with global search trends like "sustainable aromatic compounds" and "fluorene in green tech," cementing its relevance in next-generation innovations.